Cas no 898409-29-5 (7-(4-chlorophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(4-chlorophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898409-29-5
• MF: C₂₂H₂₉ClN₆O₂
• MW: 444.957663297653
• CID: 5363398
• Update Time: 2025-07-16

7-(4-chlorophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-[(4-chlorophenyl)methyl]-3-methyl-8-(4-pentylpiperazin-1-yl)purine-2,6-dione
• 7-(4-chlorophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C22H29ClN6O2/c1-3-4-5-10-27-11-13-28(14-12-27)21-24-19-18(20(30)25-22(31)26(19)2)29(21)15-16-6-8-17(23)9-7-16/h6-9H,3-5,10-15H2,1-2H3,(H,25,30,31)
• InChI Key： BRLHVWDTIGKBJR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CCCCC)CC1

Additional information on 7-(4-chlorophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 7-(4-chlorophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS 898409-29-5)

In the realm of specialized chemical compounds, 7-(4-chlorophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS 898409-29-5) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in research circles, belongs to the purine derivative family, which is known for its diverse biological activities. The presence of a 4-chlorophenyl group and a pentylpiperazine moiety in its structure contributes to its distinct chemical behavior, making it a subject of ongoing scientific exploration.

The molecular structure of CAS 898409-29-5 incorporates several functional groups that are pivotal in medicinal chemistry. The purine-2,6-dione core is analogous to naturally occurring purines, which are fundamental building blocks in DNA and RNA. This similarity has sparked interest in its potential interactions with biological systems. Researchers are particularly intrigued by how the 4-pentylpiperazin-1-yl side chain might influence the compound's pharmacokinetics, including its absorption, distribution, metabolism, and excretion (ADME) properties. Such studies are crucial for understanding its applicability in various fields.

Recent trends in scientific literature highlight a growing curiosity about purine derivatives like 7-(4-chlorophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Searches for "purine-based compounds in drug discovery" and "piperazine derivatives in pharmaceuticals" have surged, reflecting the broader interest in these chemical classes. This compound's structural features align well with current research directions, such as the development of novel therapeutic agents targeting neurological and metabolic disorders. Its potential as a modulator of specific biological pathways is under investigation, with preliminary studies suggesting intriguing possibilities.

From a synthetic chemistry perspective, the preparation of CAS 898409-29-5 involves multi-step organic reactions that emphasize the importance of regioselective and stereoselective control. The incorporation of the 4-chlorophenyl group requires precise conditions to ensure the desired substitution pattern, while the introduction of the pentylpiperazine moiety demands careful optimization to avoid side reactions. These synthetic challenges are often discussed in forums focusing on "advanced organic synthesis techniques" and "heterocyclic compound preparation," indicating the compound's relevance to cutting-edge chemical methodologies.

In the context of drug design, the physicochemical properties of 7-(4-chlorophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione are of paramount importance. Its logP value, solubility profile, and stability under physiological conditions are critical parameters that influence its bioavailability. Computational modeling studies, often searched under terms like "molecular docking of purine derivatives," have been employed to predict its interactions with potential biological targets. These in silico approaches complement experimental data, providing a holistic view of its structure-activity relationships.

The safety and regulatory aspects of CAS 898409-29-5 are also topics of discussion among researchers. While not classified as a hazardous material, its handling requires standard laboratory precautions. Queries such as "safety protocols for handling purine derivatives" and "regulatory status of experimental compounds" reflect the community's awareness of responsible research practices. Documentation related to its stability, storage conditions, and compatibility with other chemicals is essential for ensuring reproducible results in scientific studies.

Looking ahead, the potential applications of 7-(4-chlorophenyl)methyl-3-methyl-8-(4-pentylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione extend beyond traditional pharmaceutical realms. Its structural motifs are being explored in materials science, particularly in the development of functionalized polymers and molecular sensors. The integration of piperazine and purine units into advanced materials could lead to innovations in nanotechnology and bioengineering, areas that are increasingly popular in academic and industrial research.

In summary, CAS 898409-29-5 represents a fascinating example of how complex organic molecules can bridge multiple scientific disciplines. Its study not only advances our understanding of purine chemistry but also opens doors to novel applications in medicine and materials science. As research continues, this compound is likely to remain a focal point for investigations into structure-based drug design and functional material development, answering many of the questions currently being posed by the scientific community.